1-Benzyl-3-(2,2-difluoro-ethyl)-4-oxo-piperidine-3-carboxylic acid ethyl ester
Description
1-Benzyl-3-(2,2-difluoro-ethyl)-4-oxo-piperidine-3-carboxylic acid ethyl ester is a synthetic organic compound with a complex structure It is characterized by the presence of a piperidine ring, a benzyl group, and a difluoroethyl moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-Benzyl-3-(2,2-difluoro-ethyl)-4-oxo-piperidine-3-carboxylic acid ethyl ester typically involves multiple steps. One common method includes the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.
Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction, where a benzyl halide reacts with the piperidine derivative.
Addition of the Difluoroethyl Group: The difluoroethyl group is added through a reaction with a difluoro
Properties
CAS No. |
864685-19-8 |
|---|---|
Molecular Formula |
C17H21F2NO3 |
Molecular Weight |
325.35 g/mol |
IUPAC Name |
ethyl 1-benzyl-3-(2,2-difluoroethyl)-4-oxopiperidine-3-carboxylate |
InChI |
InChI=1S/C17H21F2NO3/c1-2-23-16(22)17(10-15(18)19)12-20(9-8-14(17)21)11-13-6-4-3-5-7-13/h3-7,15H,2,8-12H2,1H3 |
InChI Key |
BTTAIUJHCWZCRA-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1(CN(CCC1=O)CC2=CC=CC=C2)CC(F)F |
Canonical SMILES |
CCOC(=O)C1(CN(CCC1=O)CC2=CC=CC=C2)CC(F)F |
Origin of Product |
United States |
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